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Compound of Interest

Compound Name: 6-Hydroxyhexanoate

Cat. No.: B1236181

To: Researchers, Scientists, and Drug Development Professionals
Subject: A Review of the Available Toxicological Data for 6-Hydroxyhexanoate

This technical guide provides a summary of the currently available toxicological information for
6-hydroxyhexanoate and its related compounds. Following a comprehensive review of
publicly accessible scientific literature and safety data sheets, it is important to note that there
is a significant lack of in-depth toxicological studies for this compound. The toxicological
properties of 6-hydroxyhexanoic acid have not been fully investigated[1][2]. Consequently,
guantitative data from key toxicological endpoints such as acute toxicity, genotoxicity,
mutagenicity, carcinogenicity, and reproductive toxicity are not available.

The information that is currently available is primarily qualitative and focuses on potential
hazards identified in Safety Data Sheets (SDS). This guide summarizes this information to
provide a foundational understanding of the known safety considerations for handling 6-
hydroxyhexanoate.

Hazard Identification and Classification

Based on available SDS, 6-hydroxyhexanoic acid is classified as an irritant. The primary
hazards identified are:

o Skin Irritation: Causes skin irritation[3][4].
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e Eye Irritation: Causes serious eye irritation[3][4].
e Respiratory Irritation: May cause respiratory irritation[3][4].

Similar GHS classifications have been noted for related compounds such as methyl 6-
hydroxyhexanoate, which is also stated to cause skin irritation, serious eye irritation, and may
cause respiratory irritation[5]. In contrast, one available SDS for ethyl 6-hydroxyhexanoate
classifies it as not a hazardous substance or mixture.

Summary of Available Toxicological Data

A detailed search for quantitative toxicological data for 6-hydroxyhexanoate yielded no
specific values for key endpoints. The table below reflects the absence of this data across
standard toxicological categories.

Toxicological Endpoint 6-Hydroxyhexanoate Data

Acute Toxicity ( LD50) No data available. The toxicological properties
cute Toxicity (e.g.,
yied have not been fully investigated[1][2].

Genotoxicity No data available[6].

Mutagenicity No data available.

No data available. Not classified by IARC, NTP,

Carcinogenicity OSHA[5]
or .

Reproductive Toxicity No data available.

Causes skin irritation[3][4]. Skin contact may
Skin Corrosion/Irritation result in inflammation characterized by itching,

scaling, reddening, or blistering[5].

Causes serious eye irritation[3][4]. Eye contact
Eye Damage/Irritation may result in redness, pain, or severe eye

damage[5].

May cause respiratory irritation[3][4]. Inhalation
Respiratory Sensitization may cause irritation of the lungs and respiratory

system|[5].
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Experimental Protocols

A critical gap in the available information is the absence of detailed experimental protocols for
any toxicological studies on 6-hydroxyhexanoate. The reviewed literature and safety
documents do not provide methodologies for key experiments, as these studies do not appear
to have been conducted or published in the public domain.

Signaling Pathways and Mechanistic Insights

There is no information available in the reviewed search results regarding the signaling
pathways or mechanisms of toxicity for 6-hydroxyhexanoate. Due to this lack of data, no
diagrams for signaling pathways, experimental workflows, or logical relationships can be
generated.

Conclusion

The current body of publicly available information on the toxicology of 6-hydroxyhexanoate is
limited to qualitative hazard identification, primarily from Safety Data Sheets. There is a notable
absence of quantitative data from comprehensive toxicological studies, including acute toxicity,
genotoxicity, carcinogenicity, and reproductive toxicity. Furthermore, no detailed experimental
protocols or mechanistic studies detailing signaling pathways are available.

This significant data gap highlights the need for thorough toxicological evaluation of 6-
hydroxyhexanoate to establish a comprehensive safety profile, particularly if its use in
research, drug development, or other applications is to be expanded. Researchers and
professionals handling this compound should exercise caution and adhere to the handling and
safety precautions outlined in the available SDS to mitigate the known risks of skin, eye, and
respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 2. 6-HYDROXYCAPROIC ACID | CAS#:1191-25-9 | Chemsrc [chemsrc.com]
o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. fishersci.co.uk [fishersci.co.uk]

e 5. aksci.com [aksci.com]

e 6. echemi.com [echemi.com]

 To cite this document: BenchChem. [In-Depth Technical Guide on the Toxicological Studies
of 6-Hydroxyhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236181#toxicological-studies-of-6-
hydroxyhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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